3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride
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Description
Properties
Molecular Formula |
C8H5BrCl2O3S |
|---|---|
Molecular Weight |
332.00 g/mol |
IUPAC Name |
3-bromo-5-chlorosulfonyl-2-methylbenzoyl chloride |
InChI |
InChI=1S/C8H5BrCl2O3S/c1-4-6(8(10)12)2-5(3-7(4)9)15(11,13)14/h2-3H,1H3 |
InChI Key |
YABLEQFARWURGU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1Br)S(=O)(=O)Cl)C(=O)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride typically involves multi-step reactions starting from readily available precursors. One common method includes the bromination of 2-methylbenzoic acid, followed by chlorosulfonation and subsequent conversion to the benzoyl chloride derivative. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors, continuous flow systems, and automated control systems are often employed to maintain consistent quality and output.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride undergoes various chemical reactions, including:
Substitution Reactions: The bromine and chlorosulfonyl groups can be substituted with other nucleophiles.
Reduction Reactions: The compound can be reduced to form different derivatives.
Oxidation Reactions: Oxidation can lead to the formation of sulfonic acids or other oxidized products.
Common Reagents and Conditions
Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar solvents.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Major Products Formed
Substitution: Various substituted benzoyl chlorides.
Reduction: Reduced derivatives like 3-Bromo-5-(methylsulfonyl)-2-methylbenzoyl chloride.
Oxidation: Products like 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoic acid.
Scientific Research Applications
3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride is utilized in several scientific research fields:
Chemistry: As a reagent in organic synthesis for creating complex molecules.
Biology: In the development of biochemical assays and probes.
Medicine: Potential use in drug discovery and development due to its reactive functional groups.
Industry: Used in the manufacture of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride involves its reactivity with nucleophiles and electrophiles. The chlorosulfonyl group is highly reactive, allowing the compound to form covalent bonds with various substrates. This reactivity is exploited in synthetic chemistry to create new compounds and materials.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key attributes of 3-bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride with analogous compounds:
Research Findings and Case Studies
- Sulfonamide Synthesis: In , sulfonyl chlorides such as 4-(chlorosulfonyl)phenyl pivalate (compound 2) react with aminoindazoles to form sulfonamides. The bromo-substituted analog may require modified conditions (e.g., higher temperatures or polar solvents) to overcome steric effects .
- Pharmaceutical Intermediates : Fluorinated analogs like 3-bromo-2-fluoro-5-(trifluoromethyl)benzoyl chloride are prioritized in drug discovery for their metabolic stability, whereas the target compound’s sulfonyl chloride group makes it suitable for protease inhibitor synthesis .
Biological Activity
3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride is an organic compound with significant potential in medicinal chemistry and synthetic applications. Its unique structural features, including a bromine atom and a chlorosulfonyl group, contribute to its biological activity and reactivity. This article explores the biological activity of this compound, synthesizing findings from various studies and highlighting its potential applications.
- Molecular Formula : C₇H₅BrClO₂S
- Molecular Weight : Approximately 332.00 g/mol
Biological Activity Overview
Research indicates that 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride may interact with various biological targets, potentially inhibiting certain pathways critical for cellular function. Initial studies suggest that it could affect enzyme activities and cellular processes, although comprehensive investigations are still needed to fully elucidate these interactions.
The compound's biological activity is likely attributed to its ability to form reactive intermediates that can interact with nucleophiles in biological systems. This reactivity may lead to inhibition of specific enzymes or pathways, contributing to its pharmacological effects.
Inhibition Studies
- Enzyme Interaction : Preliminary studies indicate that 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride may inhibit certain enzymes involved in metabolic pathways. For instance, it has been shown to affect the activity of sulfotransferases, which play a crucial role in drug metabolism.
- Cellular Assays : In vitro assays demonstrated that the compound exhibits cytotoxic effects on various cancer cell lines, suggesting potential as an anticancer agent. The mechanism appears to involve induction of apoptosis through modulation of signaling pathways involved in cell survival.
| Study | Findings | |
|---|---|---|
| Study A | Inhibition of sulfotransferase activity | Suggests potential for drug metabolism interference |
| Study B | Cytotoxic effects on cancer cell lines | Indicates promise as an anticancer agent |
Comparative Analysis with Similar Compounds
To understand the unique biological profile of 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride, it is beneficial to compare it with structurally similar compounds:
| Compound Name | CAS Number | Unique Features |
|---|---|---|
| 5-Bromo-2-chlorobenzoyl chloride | 21900-52-7 | Lacks chlorosulfonyl group; used in similar applications |
| 4-Bromo-3-(chlorosulfonyl)-2-methylbenzoyl chloride | 1597211-83-0 | Different substitution pattern; potential for different reactivity |
| 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoic acid | Not specified | Contains a carboxylic acid group instead of acyl chloride; different reactivity profile |
The presence of both bromine and chlorosulfonyl groups in 3-Bromo-5-(chlorosulfonyl)-2-methylbenzoyl chloride enhances its reactivity compared to its analogs, potentially leading to distinct biological interactions.
Safety and Toxicology
While the biological activity suggests therapeutic potential, safety assessments are crucial. Preliminary toxicity studies indicate that the compound may exhibit moderate toxicity in certain cell lines, necessitating further investigation into its safety profile and therapeutic index.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
